3-(anilinomethyl)-7-methylquinolin-2(1H)-one

• IUPAC Name: 3-(anilinomethyl)-7-methyl-1H-quinolin-2-one
• InChI: InChI=1S/C17H16N2O/c1-12-7-8-13-10-14(17(20)19-16(13)9-12)11-18-15-5-3-2-4-6-15/h2-10,18H,11H2,1H3,(H,19,20)
• InChI Key: SODLSWDULAPYEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C(=O)N2)CNC3=CC=CC=C3
• Molecular Formula: C17H16N2O
• Molecular Weight: 264.32 g/mol

Description

3-(Anilinomethyl)-7-methylquinolin-2(1H)-one, also known as AMMQ, is a heterocyclic compound that has been studied extensively in recent years due to its potential applications in scientific research. It is a derivative of quinoline and is composed of two aromatic rings, one of which is a pyridine ring. The compound has been found to have a number of interesting properties, which makes it a promising candidate for a variety of scientific research applications.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of 2-methylquinolines, including compounds similar to "3-(anilinomethyl)-7-methylquinolin-2(1H)-one", has been achieved through various methods. One notable approach involves the use of anilines and ethyl vinyl ether in the presence of acetic acid, which has been shown to produce 2-methylquinolines in good yield (Kiran Kumar H. Chandrashekarappa, K. Mahadevan, Kiran B. Manjappa, 2013). Another method, known as the Knorr synthesis, has been utilized for synthesizing 6-bromo-4-methylquinolin-2(1H)-one, showcasing the adaptability of quinoline derivatives in synthetic chemistry (N. Wlodarczyk, C. Simenel, M. Delepierre, J. Barale, Y. Janin, 2011).

Medicinal Chemistry Applications

• Novel derivatives of 7-amino-4-methylquinolin-2(1H)-one have been synthesized and evaluated for their anticancer activity, indicating the potential of quinoline derivatives in the development of new anticancer drugs (K. Kubica, P. Taciak, A. Czajkowska, Alicja Sztokfisz-Ignasiak, R. Wyrębiak, I. Młynarczuk-Biały, J. Malejczyk, A. Mazurek, 2018). Another study focused on reducing the hERG K(+) channel inhibitory activity of 3-aminomethylquinoline derivatives, highlighting the importance of modifying chemical structures to improve the safety profile of potential pharmaceutical agents (S. Kasai, M. Kamata, S. Masada, J. Kunitomo, M. Kamaura, T. Okawa, K. Takami, H. Ogino, Y. Nakano, S. Ashina, Kaoru Watanabe, T. Kaisho, Y. Imai, Sunghi Ryu, Masaharu Nakayama, Y. Nagisa, S. Takekawa, Koki Kato, T. Murata, N. Suzuki, Y. Ishihara, 2012).

Material Science Applications

• Quinoline derivatives have also found applications in material science, such as antioxidants in lubricating grease. A study synthesized and evaluated the antioxidant efficiency of quinolinone derivatives, revealing their potential to improve the performance of lubricating materials (Modather F. Hussein, M. Ismail, R. El-Adly, 2016).